Cas no 1184934-40-4 (4-azidobutyl benzoate)

• Product Name: 4-azidobutyl benzoate
• CAS No: 1184934-40-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 2893865
• PubChem ID: 112758394
• Update Time: 2025-05-20

4-azidobutyl benzoate Chemical and Physical Properties

Names and Identifiers

• 4-azidobutyl benzoate
• BP-29674
• A1-13823
• SCHEMBL17396727
• 4-Azidobutylbenzoate-A3971
• 1184934-40-4
• MS-21739
• Benzoic acid 4-azido-butyl ester
• CISOTFNZYJORQK-UHFFFAOYSA-N
• MFCD24454215
• Benzoic acid 4-azidobutyl ester
• AKOS037654990
• SY318698

• Inchi： 1S/C11H13N3O2/c12-14-13-8-4-5-9-16-11(15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： CISOTFNZYJORQK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 76.05000
• LogP: 2.38666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-azidobutyl benzoate

Comprehensive Guide to 4-Azidobutyl Benzoate (CAS 1184934-40-4): Properties, Applications, and Innovations

4-Azidobutyl benzoate (CAS 1184934-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring an azido functional group, is widely utilized in click chemistry reactions, bioconjugation, and polymer modification. Its unique structure combines a benzoate moiety with a flexible azidobutyl chain, making it a versatile building block for advanced applications.

The growing interest in 4-azidobutyl benzoate aligns with the surge in demand for bioorthogonal chemistry tools, particularly in drug discovery and targeted therapy development. Researchers frequently search for "CAS 1184934-40-4 solubility," "4-azidobutyl benzoate synthesis," and "azide-alkyne cycloaddition applications," reflecting its relevance in modern scientific workflows. The compound's thermal stability and compatibility with diverse reaction conditions further enhance its utility.

From a molecular perspective, 4-azidobutyl benzoate serves as a crucial linker in prodrug design and biomaterial engineering. Its azido group participates efficiently in strain-promoted click reactions, enabling precise modifications of peptides, antibodies, and nanoparticles. Recent publications highlight its role in developing pH-responsive drug delivery systems and fluorescent probes for cellular imaging—addressing current trends in personalized medicine and diagnostic technologies.

Industrial applications of CAS 1184934-40-4 extend to surface functionalization of medical devices and hydrogel crosslinking. The compound's compatibility with photopolymerization techniques makes it valuable for creating 3D-printed biocompatible scaffolds, a hot topic in regenerative medicine. Safety data sheets emphasize proper handling procedures, though it remains non-classified as hazardous under standard protocols.

Innovative research explores 4-azidobutyl benzoate derivatives for antibody-drug conjugates (ADCs), capitalizing on its reliable conjugation efficiency. Analytical methods like HPLC purification and NMR characterization are routinely employed to ensure batch consistency—a critical factor for reproducibility in preclinical studies. The compound's lipophilicity (LogP ~2.8) also facilitates membrane permeability studies in pharmacokinetic research.

Environmental and stability studies confirm that CAS 1184934-40-4 maintains integrity under inert atmospheres but requires protection from prolonged UV exposure. Storage recommendations typically suggest amber vials at -20°C, with growing interest in "4-azidobutyl benzoate stability in DMSO" among formulation scientists. These practical considerations align with industry needs for reliable chemical reagents.

Future directions for 4-azidobutyl benzoate research may focus on its integration with AI-driven molecular design platforms and continuous flow chemistry systems. As sustainable chemistry gains prominence, optimizing its synthesis via catalytic azidation methods could reduce waste generation. The compound's role in bioimaging and theragnostic applications continues to expand, reflecting interdisciplinary innovation.